Cas no 1400580-21-3 (benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans)
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL1189348
- 1400580-21-3
- (3R,4S)-benzyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
- EN300-20764629
- NTWBOFHYOIFFCE-JQWIXIFHSA-N
- benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-methyl-, phenylmethyl ester, (3R,4S)-
- benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
-
- Inchi: 1S/C13H17NO3/c1-10-7-14(8-12(10)15)13(16)17-9-11-5-3-2-4-6-11/h2-6,10,12,15H,7-9H2,1H3/t10-,12-/m0/s1
- InChI Key: NTWBOFHYOIFFCE-JQWIXIFHSA-N
- SMILES: O[C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@@H]1C
Computed Properties
- Exact Mass: 235.12084340g/mol
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 374.5±42.0 °C(Predicted)
- pka: 14.74±0.40(Predicted)
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-20764629-0.05g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-20764629-0.1g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-20764629-0.25g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-20764629-0.5g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-20764629-1.0g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 1g |
$1701.0 | 2023-05-25 | ||
| Enamine | EN300-20764629-2.5g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-20764629-5.0g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 5g |
$4930.0 | 2023-05-25 | ||
| Enamine | EN300-20764629-10.0g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 10g |
$7312.0 | 2023-05-25 | ||
| Enamine | EN300-20764629-1g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-20764629-5g |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans |
1400580-21-3 | 5g |
$2650.0 | 2023-09-16 |
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
Research Brief on Benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans (CAS: 1400580-21-3)
Benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans (CAS: 1400580-21-3) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.
The compound's stereochemistry, characterized by the (3R,4S) configuration, plays a crucial role in its interaction with biological targets. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, to obtain enantiomerically pure forms of this compound. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans using a chiral auxiliary approach, achieving high yields and excellent enantiomeric excess (>99%).
In terms of biological activity, benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans has shown promising results as a scaffold for the development of inhibitors targeting proteases and kinases. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against cathepsin K, a key enzyme involved in bone resorption. The researchers attributed this activity to the compound's ability to form hydrogen bonds with the enzyme's active site, as revealed by X-ray crystallography.
Furthermore, the compound has been explored as a building block for the synthesis of prodrugs and drug conjugates. A recent patent application (WO2023056123) disclosed the use of benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans in the design of targeted anticancer agents, where it serves as a linker to improve solubility and bioavailability. The patent highlights the compound's stability under physiological conditions and its compatibility with various drug delivery systems.
Ongoing research is also investigating the potential of this compound in the development of central nervous system (CNS) therapeutics. Preliminary in vitro studies have shown that certain derivatives can cross the blood-brain barrier and exhibit affinity for neurotransmitter receptors. These findings open new avenues for the treatment of neurological disorders, although further in vivo studies are required to validate these effects.
In conclusion, benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans (CAS: 1400580-21-3) represents a versatile and valuable intermediate in medicinal chemistry. Its unique stereochemistry and functional groups make it an attractive scaffold for the design of novel therapeutics. Future research should focus on expanding its applications, optimizing synthetic routes, and exploring its mechanism of action in greater detail. The compound's potential in drug discovery underscores the importance of continued investment in chiral building blocks and their derivatives.
1400580-21-3 (benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)